Cas no 63089-50-9 (4-Methylphthalonitrile)

• Product Name: 4-Methylphthalonitrile
• CAS No: 63089-50-9
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD02093739
• CID: 57982
• PubChem ID: 2733971
• Update Time: 2025-10-23

4-Methylphthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methylphthalonitrile
• 4-methylbenzene-1,2-dicarbonitrile
• 1,2-Dicyano-4-methylbenzene
• 1,2-Benzenedicarbonitrile, 4-methyl-
• 3,4-Dicyanotoluene
• 1,2-Benzenedicarbonitrile,4-methyl-
• VZ29431
• RP20740
• FCH1115659
• ZB013204
• ST2411545
• AX8099103
• Z4970
• ST50823784
• MFCD02093739
• DS-2220
• 4-Methylphthalonitrile, 99%
• J-515804
• CS-W022221
• FT-0640871
• AMY30614
• SCHEMBL1003862
• AKOS015841954
• A834207
• SY056662
• DTXSID90370062
• 2,2-DIMETHYL-PROPIONICACID6-METHOXY-1-OXO-1,3-DIHYDRO-ISOINDOL-2-YLMETHYLESTER
• 63089-50-9
• AC-30168
• MDXGRFMFORMPGT-UHFFFAOYSA-N
• DTXCID30321098
• DB-054404

• MDL： MFCD02093739
• Inchi： 1S/C9H6N2/c1-7-2-3-8(5-10)9(4-7)6-11/h2-4H,1H3
• InChI Key： MDXGRFMFORMPGT-UHFFFAOYSA-N
• SMILES： N#CC1=C(C#N)C=CC(C)=C1

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: Solids
• Density: 1.1777 (rough estimate)
• Melting Point: 118-121 ºC
• Boiling Point: 249.72°C (rough estimate)
• Flash Point: 163.6±18.5 °C
• Refractive Index: 1.6211 (estimate)
• PSA: 47.58000
• LogP: 1.73836
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methylphthalonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302 (97.44%) H312 (97.44%) H332 (97.44%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36-S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Methylphthalonitrile

Comprehensive Guide to 4-Methylphthalonitrile (CAS No. 63089-50-9): Properties, Applications, and Industry Trends

4-Methylphthalonitrile (CAS No. 63089-50-9) is a specialized organic compound widely recognized for its role in the synthesis of advanced materials, particularly in the field of phthalocyanine dyes and functional polymers. This nitrile derivative, characterized by its methyl-substituted aromatic ring, has garnered significant attention due to its unique chemical reactivity and versatility in industrial applications. Researchers and manufacturers frequently search for terms like "4-Methylphthalonitrile synthesis", "CAS 63089-50-9 suppliers", and "phthalonitrile derivatives applications", reflecting its growing relevance in material science.

The molecular structure of 4-Methylphthalonitrile features a benzene ring with both a methyl group and two nitrile functionalities, enabling diverse chemical transformations. This structural motif makes it a valuable precursor for high-performance pigments, optical materials, and coordination polymers. Recent studies highlight its utility in developing organic semiconductors, a hot topic aligned with the global push toward flexible electronics and sustainable energy solutions. Industry professionals often inquire about "4-Methylphthalonitrile purity standards" or "thermal stability of phthalonitriles", underscoring the need for precise quality control in production.

From an environmental perspective, the demand for eco-friendly synthetic routes for 4-Methylphthalonitrile has risen, coinciding with the green chemistry movement. Innovations such as catalytic cyanation methods and solvent-free reactions are now frequently explored to reduce waste and energy consumption. These advancements address common search queries like "sustainable production of nitrile compounds" and "CAS 63089-50-9 environmental impact", demonstrating the compound's alignment with modern industrial priorities.

In the pharmaceutical sector, 4-Methylphthalonitrile serves as a building block for bioactive molecules, though its non-hazardous nature distinguishes it from regulated substances. Its derivatives are investigated for potential applications in imaging contrast agents and drug delivery systems, topics frequently searched alongside "medical uses of phthalonitriles". The compound's stability under physiological conditions makes it a candidate for further biomedical research.

Market analysts note increasing interest in 4-Methylphthalonitrile due to the expansion of the advanced materials sector, particularly in Asia-Pacific regions. Keywords such as "CAS 63089-50-9 market trends" and "phthalonitrile industry growth" reflect this commercial focus. Manufacturers emphasize batch-to-batch consistency and scalable synthesis protocols to meet the demands of sectors like electronics coatings and specialty adhesives.

Technological advancements in analytical characterization, including HPLC-MS and NMR spectroscopy, have improved the quality assessment of 4-Methylphthalonitrile. Laboratories frequently search for "analytical methods for nitrile compounds" or "CAS 63089-50-9 spectral data", highlighting the need for reliable identification techniques. These developments support its use in high-precision applications where impurity profiles are critical.

Looking ahead, the compound's adaptability positions it as a key player in emerging fields like molecular electronics and nanotechnology. Searches for "4-Methylphthalonitrile in MOFs" (metal-organic frameworks) or "nitrile-based sensors" indicate expanding research directions. With proper handling and innovation-driven applications, 4-Methylphthalonitrile (CAS No. 63089-50-9) will likely remain a focal point in both academic and industrial chemistry landscapes.